Cas no 2096-42-6 (b-D-Glucopyranuronamide,1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-[(N-methylglycyl-D-seryl)amino]-)

• Product Name: b-D-Glucopyranuronamide,1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-[(N-methylglycyl-D-seryl)amino]-
• CAS No: 2096-42-6
• MF: C₁₆H₂₅N₇O₈
• MW: 443.411803007126
• CID: 266547
• PubChem ID: 11226719
• Update Time: 2025-04-19

b-D-Glucopyranuronamide,1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-[(N-methylglycyl-D-seryl)amino]- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronamide,1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-[(N-methylglycyl-D-seryl)amino]-
• (2S,3S,4S,5R,6R)-6-(4-Amino-2-oxopyrimidin-1(2H)-yl)-4,5-dihydroxy-3-[(3-hydroxy-2-{[(methylamino)acetyl]amino}propanoyl)amino]tetrahydro-2H-pyran-2-carboxamide (non-preferred name)
• (R)-1-(4-Amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-[[3-hydroxy-2-[[(methylamino)acetyl]amino]-1-oxopropyl]amino]-b-D-glucopyranuronamide
• 1-(4-Amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-[D-2-[2-(methylamino)acetamido]hydracrylamido]glucopyranuronamide
• GOUGEROTIN [MI]
• Q27273990
• (2S,3S,4S,5R,6R)-6-(4-amino-2-oxopyrimidin-1-yl)-4,5-dihydroxy-3-[[(2R)-3-hydroxy-2-[[2-(methylamino)acetyl]amino]propanoyl]amino]oxane-2-carboxamide
• DTXSID601016880
• Glucopyranuronamide, 1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-(D-2-(2-(methylamino)acetamido)hydracrylamido)-, beta-D-
• Gougerotin
• 1-(4-Deoxy-4-(sarcosyl-D-seryl)amino-beta-D-glucopyranuronamide)cytosine
• UNII-ALH0452B20
• SCHEMBL15939801
• Aspiculamycin
• ALH0452B20
• Antibiotic 21544
• 1-(4-AMINO-2-OXO-1(2H)-PYRIMIDINYL)-1,4-DIDEOXY-4-((N-METHYLGLYCYL-D-SERYL)AMINO)-.BETA.-D-GLUCOPYRANURONAMIDE
• N(4)-Sarcosyl-1-(3'-deoxy-3'-D-serylamido-beta-D-allopyranosyluronamide)cytosine
• 2096-42-6
• (2S, 3S, 4S, 5R, 6R)-6-(4-amino-2-oxopyrimidin-1-yl)-4, 5-dihydroxy-3-[[(2R)-3-hydroxy-2-[[2-(methylamino)acetyl]amino]propanoyl]amino]oxane-2-carboxamide
• NSC-528943
• .BETA.-D-GLUCOPYRANURONAMIDE, 1-(4-AMINO-2-OXO-1(2H)-PYRIMIDINYL)-1,4-DIDEOXY-4-((N-METHYLGLYCYL-D-SERYL)AMINO)-
• Ningnanmycin
• Asteromycin

• Inchi： 1S/C16H25N7O8/c1-19-4-8(25)20-6(5-24)14(29)22-9-10(26)11(27)15(31-12(9)13(18)28)23-3-2-7(17)21-16(23)30/h2-3,6,9-12,15,19,24,26-27H,4-5H2,1H3,(H2,18,28)(H,20,25)(H,22,29)(H2,17,21,30)/t6-,9+,10+,11-,12+,15-/m1/s1
• InChI Key： AMNAZJFEONUVTD-QJHHURCWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(N)=O)NC([C@@H](CO)NC(CNC)=O)=O)O)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 443.176
• Monoisotopic Mass: 443.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 242A^2
• XLogP3: -5.4

Experimental Properties

• Density: 1.2429 (rough estimate)
• Melting Point: 211-217° (dec)
• Boiling Point: 553.74°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6800 (estimate)
• Specific Rotation: D27 +53° (c = 0.8)

b-D-Glucopyranuronamide,1-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,4-dideoxy-4-[(N-methylglycyl-D-seryl)amino]- Security Information

• Toxicity：LD50 in mice (mg/kg): 57 i.v. (Kanzaki)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid glycopeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides Hybrid glycopeptides